Cas no 129534-96-9 (2-(3,5-dimethoxyphenyl)propan-1-amine)

• Product Name: 2-(3,5-dimethoxyphenyl)propan-1-amine
• CAS No: 129534-96-9
• MF: C₁₁H₁₇NO₂
• MW: 195.258183240891
• CID: 6349063
• PubChem ID: 3029792
• Update Time: 2025-06-15

2-(3,5-dimethoxyphenyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-dimethoxyphenyl)propan-1-amine
• EN300-1845229
• 129534-96-9
• AKOS017530155

• Inchi： 1S/C11H17NO2/c1-8(7-12)9-4-10(13-2)6-11(5-9)14-3/h4-6,8H,7,12H2,1-3H3
• InChI Key： LXXLDUVCSGKXFX-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=C(C=1)C(C)CN)OC

Computed Properties

• Exact Mass: 195.125928785g/mol
• Monoisotopic Mass: 195.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 44.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropylamines

Additional information on 2-(3,5-dimethoxyphenyl)propan-1-amine

Research Brief on 2-(3,5-dimethoxyphenyl)propan-1-amine (CAS: 129534-96-9): Recent Advances and Applications

2-(3,5-dimethoxyphenyl)propan-1-amine (CAS: 129534-96-9) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutics targeting neurological and metabolic disorders. This research brief consolidates the latest findings on its synthesis, pharmacological properties, and applications, providing a comprehensive overview for professionals in the field.

Recent advancements in synthetic chemistry have optimized the production of 2-(3,5-dimethoxyphenyl)propan-1-amine, with a focus on improving yield and purity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel catalytic method using palladium-based catalysts, achieving a 92% yield under mild conditions. This method not only enhances scalability but also reduces environmental impact, aligning with green chemistry principles. The compound's structural features, including the dimethoxy phenyl group, make it a versatile building block for further derivatization.

Pharmacological investigations have revealed promising neuroprotective effects of 2-(3,5-dimethoxyphenyl)propan-1-amine derivatives. In vitro studies using neuronal cell lines showed that these compounds exhibit significant antioxidant activity, reducing oxidative stress markers by up to 40%. Furthermore, in vivo models of neurodegenerative diseases, such as Alzheimer's, demonstrated improved cognitive function and reduced amyloid-beta plaque formation. These findings suggest potential therapeutic applications, though further clinical validation is required.

In addition to neurological applications, recent research has explored the compound's role in metabolic regulation. A 2024 study in Nature Chemical Biology highlighted its interaction with G-protein-coupled receptors (GPCRs) involved in glucose metabolism. Preliminary data indicate that derivatives of 2-(3,5-dimethoxyphenyl)propan-1-amine can modulate insulin secretion, offering a potential avenue for diabetes treatment. However, challenges such as selectivity and off-target effects remain to be addressed.

Despite these promising developments, several challenges persist. The compound's pharmacokinetic properties, including bioavailability and metabolic stability, require further optimization. Additionally, regulatory hurdles and safety profiling must be completed before clinical translation. Collaborative efforts between academia and industry are essential to accelerate the development of 2-(3,5-dimethoxyphenyl)propan-1-amine-based therapeutics.

In conclusion, 2-(3,5-dimethoxyphenyl)propan-1-amine (CAS: 129534-96-9) represents a promising scaffold for drug discovery, with applications spanning neurology and metabolic diseases. Continued research into its synthetic pathways, mechanistic insights, and therapeutic potential will be critical for advancing this compound into clinical practice. This brief underscores the importance of interdisciplinary collaboration to overcome existing challenges and unlock its full potential.